Cas no 2229603-06-7 (3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol)

• Product Name: 3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol
• CAS No: 2229603-06-7
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 5810946
• PubChem ID: 165758014
• Update Time: 2025-06-08

3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol
• EN300-1821676
• 2229603-06-7
• 3-fluoro-4-{[1-(methylamino)cyclopropyl]methyl}phenol

• Inchi： 1S/C11H14FNO/c1-13-11(4-5-11)7-8-2-3-9(14)6-10(8)12/h2-3,6,13-14H,4-5,7H2,1H3
• InChI Key： BIAHXRURQMRWNI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC1(CC1)NC)O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol

3-Fluoro-4-{1-(Methylamino)cyclopropylmethyl}Phenol (CAS No. 2229603-06-7): A Comprehensive Overview

3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol, identified by its CAS number 2229603-06-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a fluoro-substituted aromatic ring connected to a cyclopropylmethyl side chain with a methylamino group, has garnered attention due to its potential applications in drug discovery and development. The unique structural features of this compound make it a promising candidate for further investigation, particularly in the design of novel therapeutic agents.

The presence of a fluorine atom at the 3-position of the phenol ring is a key structural determinant that influences the compound's physicochemical properties and biological activity. Fluorine substitution in pharmaceuticals is well-documented for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the case of 3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol, the fluoro group may contribute to increased lipophilicity and better cell membrane penetration, which are critical factors for drug efficacy.

The side chain consisting of a cyclopropylmethyl group and a methylamino substituent adds another layer of complexity to the molecule's behavior. The cyclopropyl ring is known for its rigid structure, which can enhance binding interactions with biological targets. Additionally, the methylamino group introduces basicity, potentially allowing for interactions with acidic or neutral residues in proteins. This combination of structural elements suggests that 3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol may exhibit diverse biological activities.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in the development of small-molecule drugs. Studies have shown that fluorine substitution can significantly alter the pharmacological properties of molecules, often leading to improved therapeutic outcomes. For instance, fluorinated analogs of existing drugs have been successfully developed to enhance their efficacy and reduce side effects. The compound 3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol aligns with this trend, as its structural features are likely to contribute to favorable pharmacokinetic and pharmacodynamic properties.

In addition to its potential as a lead compound, 3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol may serve as a valuable intermediate in synthetic chemistry. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to explore various structural analogs. This flexibility is crucial in drug discovery pipelines, where rapid and efficient synthesis of analogs is often required to optimize biological activity.

The biological activity of 3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol has not been extensively studied; however, its structural features suggest several possible applications. The fluoro group and the cyclopropyl ring may contribute to interactions with enzymes or receptors involved in disease pathways. The methylamino group could also play a role in modulating biological responses. Further investigation into its mechanism of action would be necessary to fully understand its potential therapeutic applications.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental studies. Molecular modeling techniques can be used to explore how 3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol interacts with biological targets, providing insights into its potential efficacy and selectivity. These computational approaches can complement traditional experimental methods, accelerating the drug discovery process.

The synthesis of fluorinated compounds remains a challenging yet rewarding area of research. The introduction of fluorine atoms often requires specialized synthetic methodologies, but the benefits in terms of improved drug properties often outweigh these challenges. Researchers have developed various strategies for introducing fluorine at specific positions in molecules, including nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions. The synthesis of 3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol would likely involve such techniques, requiring careful optimization to achieve high yields and purity.

In conclusion, 3-fluoro-4-{1-(methylamino)cyclopropylmethyl}phenol (CAS No. 2229603-06-7) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of fluorine substitution, cyclopropyl ring, and methylamino group makes it a promising candidate for further investigation. While its full biological profile remains to be elucidated, initial studies suggest that it may exhibit diverse biological activities relevant to human health. As research in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the development of novel therapeutic agents.